Cas no 146781-29-5 (Benzoic acid, 4-(ethoxymethyl)-, 4-cyano-3-fluorophenyl ester)

• Product Name: Benzoic acid, 4-(ethoxymethyl)-, 4-cyano-3-fluorophenyl ester
• CAS No: 146781-29-5
• MF: C₁₇H₁₄FNO₃
• MW: 299.296368122101
• CID: 1317521
• PubChem ID: 13879390
• Update Time: 2025-04-20

Benzoic acid, 4-(ethoxymethyl)-, 4-cyano-3-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(ethoxymethyl)-, 4-cyano-3-fluorophenyl ester
• (4-cyano-3-fluorophenyl) 4-(ethoxymethyl)benzoate
• 146781-29-5
• UFCWFPUWPVRVCR-UHFFFAOYSA-N
• SCHEMBL8034240
• 4-Cyano-3-fluorophenyl 4-(ethoxymethyl)benzoate
• DTXSID30551772

• Inchi： 1S/C17H14FNO3/c1-2-21-11-12-3-5-13(6-4-12)17(20)22-15-8-7-14(10-19)16(18)9-15/h3-9H,2,11H2,1H3
• InChI Key： UFCWFPUWPVRVCR-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)OC(C1C=CC(=CC=1)COCC)=O

Computed Properties

• Exact Mass: 299.09582
• Monoisotopic Mass: 299.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32